2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-chloro-4-fluorophenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C13H7ClF2O2/c14-9-6-7(4-5-10(9)15)8-2-1-3-11(16)12(8)13(17)18/h1-6H,(H,17,18)
• InChI Key: NNMHCCYAOLKZRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)O)C2=CC(=C(C=C2)F)Cl
• Molecular Formula: C13H7ClF2O2
• DSSTOX Substance ID: DTXSID20690543
• Molecular Weight: 268.64 g/mol
• CAS RN: 1261902-48-0

Description

2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% (2C4F-6FBA) is a fluorinated aromatic carboxylic acid with a wide range of applications in scientific research. It is a versatile molecule that can be used as a starting material for the synthesis of various derivatives, as well as for the preparation of novel compounds. The chemical structure of 2C4F-6FBA consists of a six-membered ring with two chlorine atoms, one fluorine atom, and a carboxylic acid group. It is a white crystalline solid that is soluble in water and has a melting point of 128-130°C.

Scientific Research Applications

2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% has a wide range of applications in scientific research. It is used in the synthesis of various compounds such as 2-fluoro-4-chlorophenylacetic acid, 4-fluoro-2-chlorophenylacetic acid, and 4-fluoro-2-chlorobenzyl alcohol. It is also used as a starting material for the synthesis of various derivatives, such as 4-fluoro-2-chlorobenzaldehyde, 4-fluoro-2-chlorobenzamide, and 4-fluoro-2-chlorobenzoyl chloride. In addition, 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% is used in the synthesis of fluorescent compounds and as a reagent for the selective fluorination of aromatic compounds.

Mechanism of Action

2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% is a versatile molecule that can be used as a starting material for the synthesis of various derivatives. The mechanism of action of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% is based on its ability to react with other molecules in a specific manner. The reaction of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% with other molecules is based on the formation of a new bond between the two molecules. This new bond can be between the carboxylic acid group of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% and the other molecule’s functional group, or between the chlorine or fluorine atoms of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% and the other molecule’s functional group.
Biochemical and Physiological Effects
2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% has a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In addition, 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Furthermore, 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% has been shown to inhibit the production of nitric oxide, which is a key mediator of inflammation.

Advantages and Limitations for Lab Experiments

2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% has several advantages and limitations for lab experiments. One of the advantages of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% is its high purity, which makes it ideal for use in sensitive lab experiments. In addition, 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% is a versatile molecule that can be used as a starting material for the synthesis of various derivatives. Furthermore, 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% is relatively stable and has a wide range of biological activities.
However, there are also some limitations to 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95%. It is a relatively expensive compound, which can limit its use in some lab experiments. In addition, 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% is sensitive to light and air, which can reduce its effectiveness in certain experiments. Finally, 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% is a potent inhibitor of the enzyme COX-2, which can limit its use in some experiments.

Future Directions

There are several potential future directions for 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95%. One area of research is the development of new derivatives of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% that have enhanced biological activities. Another potential direction is the development of new synthetic methods for the preparation of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% derivatives. In addition, further research is needed to explore the potential applications of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% in the pharmaceutical and biomedical fields. Finally, further research is needed to investigate the potential toxicological effects of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% and its derivatives.

Synthesis Methods

2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95% can be synthesized using a two-step process. In the first step, 3-chloro-4-fluorophenol is reacted with sodium fluoride in the presence of anhydrous acetic acid to form the desired product. In the second step, the product is reacted with fluorobenzene in the presence of sulfuric acid to produce 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95%.